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Compound of Interest

Compound Name: LASSBio-2052

Cat. No.: B12360708 Get Quote

Researchers and drug development professionals handling LASSBio-2052, a novel N-

acylhydrazone derivative with promising antitumor activity against hepatocellular carcinoma,

must adhere to stringent disposal protocols to ensure laboratory safety and environmental

compliance.[1] While a specific Safety Data Sheet (SDS) for LASSBio-2052 is not publicly

available, established best practices for the disposal of chemical and biological waste provide a

clear framework for its responsible management.

Understanding LASSBio-2052
LASSBio-2052 is identified as a chemical compound with the formula C23H20F3N3O3 and a

molecular weight of 443.42.[1] Its classification as a bioactive small molecule necessitates that

it be treated as a hazardous chemical waste. All materials that come into contact with

LASSBio-2052, including contaminated personal protective equipment (PPE), glassware, and

consumables, should be considered hazardous.

Chemical Identifier Value

IUPAC Name Not available

CAS Number 2549160-15-6[1]

Molecular Formula C23H20F3N3O3[1]

Molecular Weight 443.42 g/mol [1]
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Step-by-Step Disposal Protocol for LASSBio-2052
The following procedures are based on general guidelines for laboratory chemical waste

disposal and should be implemented in conjunction with your institution's specific

Environmental Health and Safety (EHS) protocols.

Segregation of Waste:

Solid Waste: All solid materials contaminated with LASSBio-2052, such as gloves, pipette

tips, and empty vials, must be collected in a designated, leak-proof hazardous waste

container lined with a heavy-duty plastic bag. This container should be clearly labeled as

"Hazardous Chemical Waste" and include the full chemical name "LASSBio-2052".

Liquid Waste: All solutions containing LASSBio-2052 should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other chemical

waste streams unless explicitly permitted by your institution's EHS office.

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with LASSBio-
2052 must be disposed of in a designated, puncture-resistant sharps container that is also

labeled as hazardous chemical waste.[2][3][4][5]

Container Management:

Ensure all waste containers are kept closed when not in use.

Do not overfill containers; they should be filled to no more than three-quarters of their

capacity.[5]

Store waste containers in a designated, well-ventilated secondary containment area away

from general laboratory traffic.

Decontamination:

Work surfaces and equipment contaminated with LASSBio-2052 should be

decontaminated using an appropriate solvent or cleaning agent known to be effective

against similar chemical compounds. All materials used for decontamination, such as

wipes, should be disposed of as solid hazardous waste.
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Final Disposal:

Once a waste container is full, it should be securely sealed and transported to your

institution's designated hazardous waste accumulation area.

Follow your institution's procedures for requesting a hazardous waste pickup by a licensed

disposal vendor.

Experimental Workflow for Safe Handling and
Disposal
The following diagram illustrates the logical flow for the safe handling and disposal of

LASSBio-2052 in a laboratory setting.
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LASSBio-2052 Safe Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety principles. Always

consult your institution's specific guidelines and the relevant Safety Data Sheets for the

chemicals you are working with. In the absence of a specific SDS for LASSBio-2052, treat it

with the caution afforded to a potentially hazardous substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12360708?utm_src=pdf-body
https://www.benchchem.com/product/b12360708?utm_src=pdf-custom-synthesis
https://www.biocat.com/products/lassbio-2052-t86800-10mg-tm
https://research.hawaii.edu/orc/wp-content/uploads/sites/7/2021/12/UH_Bio_Waste_Guidelines.pdf
https://www.purdue.edu/ehps/rem/environmental-programs/waste/biowaste.html
https://medicine.nus.edu.sg/medi/doc/safety/SOP-Medicine-02v4%20Biological%20Waste%20Disposal.pdf
https://m.youtube.com/watch?v=73OrxTT9VB0
https://www.benchchem.com/product/b12360708#lassbio-2052-proper-disposal-procedures
https://www.benchchem.com/product/b12360708#lassbio-2052-proper-disposal-procedures
https://www.benchchem.com/product/b12360708#lassbio-2052-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12360708?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12360708?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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